Cas no 120121-01-9 ((R)-1-(3-Chlorophenyl)ethanol)

(R)-1-(3-Chlorophenyl)ethanol structure
(R)-1-(3-Chlorophenyl)ethanol structure
Product Name:(R)-1-(3-Chlorophenyl)ethanol
CAS No:120121-01-9
MF:C8H9ClO
MW:156.609461545944
MDL:MFCD09863670
CID:1023554
PubChem ID:6950742
Update Time:2025-04-20

(R)-1-(3-Chlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3-Chlorophenyl)ethanol
    • (1R)-1-(3-chlorophenyl)ethanol
    • (+)-1-(m-Chlorophenyl)ethanol
    • (alphaR)-3-Chloro-alpha-methylbenzenemethanol
    • (R)-1-(3-chlorophenyl)ethan-1-ol
    • (1R)-1-(3-chlorophenyl)ethan-1-ol
    • PubChem15577
    • QYUQVBHGBPRDKN-ZCFIWIBFSA-N
    • (R)-1-(3'-chlorophenyl)ethanol
    • (r)-1-(3-chlorophenyl) ethanol
    • SC1260
    • NE30138
    • ZB012392
    • ST24035150
    • Benzenemethanol, 3-chloro-alpha-methyl-, (alphaR)-
    • Z3
    • A892328
    • DS-4005
    • VEA12101
    • 120121-01-9
    • AKOS010367275
    • DTXSID60426207
    • EN300-59683
    • Z360055382
    • CS-W007109
    • SCHEMBL819310
    • J-004262
    • MFCD09863670
    • AMY10615
    • DB-327923
    • MDL： MFCD09863670
    • Inchi： 1S/C8H9ClO/c1-6(10)7-3-2-4-8(9)5-7/h2-6,10H,1H3/t6-/m1/s1
    • InChI Key： QYUQVBHGBPRDKN-ZCFIWIBFSA-N
    • SMILES： ClC1=CC=CC(=C1)[C@@H](C)O

Computed Properties

  • Exact Mass: 156.03400
  • Monoisotopic Mass: 156.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.182
  • Boiling Point: 230 ºC
  • Flash Point: 93 ºC
  • PSA: 20.23000
  • LogP: 2.39330

(R)-1-(3-Chlorophenyl)ethanol Pricemore >>

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